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Compound of Interest

Compound Name: Xinidamine

CAS No.: 50264-78-3

Cat. No.: B1683404

Get Quote

Topic: Xinidamine Proper Disposal Procedures CAS Registry Number: 50264-78-3

Classification: Investigational Antineoplastic / Indazole Derivative[1]

Part 1: Executive Safety Directive
Core Directive: Treat Xinidamine as a High-Potency Active Pharmaceutical Ingredient

(HPAPI).

Although some vendor Safety Data Sheets (SDS) may classify Xinidamine as "non-

hazardous" for transport (Department of Transportation standards), its biological designation as

an antitumor agent and investigational compound necessitates that it be handled and disposed

of using Cytotoxic/Antineoplastic Waste Protocols.[1] The toxicological profile of this compound

has not been fully investigated; therefore, the Precautionary Principle applies: assume

genotoxicity and reproductive toxicity until proven otherwise.

Immediate Disposal Action Plan:

NEVER dispose of Xinidamine down the sink or sanitary sewer.

NEVER mix with incompatible oxidizers.
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ALWAYS segregate as "Hazardous Chemical Waste" designated for high-temperature

incineration.

Part 2: Technical Profile & Hazard Identification
To ensure accurate identification and segregation, verify the compound against these physical

and chemical identifiers before disposal.

Parameter Technical Specification

Chemical Name
1-(2,4-Dimethylbenzyl)-1H-indazole-3-carboxylic

acid

CAS Number 50264-78-3

Formula C₁₇H₁₆N₂O₂

Molecular Weight 280.32 g/mol

Solubility
Soluble in DMSO (>10 mg/mL), Ethanol;

Insoluble in water

Biological Activity
Antitumor; inhibits cell proliferation (e.g., PWR-

1E cells)

RCRA Status

Not P-listed or U-listed; Manage as Non-

Regulated Hazardous Waste (unless state-

specific "Antineoplastic" rules apply)

Part 3: Step-by-Step Disposal Workflows
A. Waste Segregation Logic
Effective disposal begins with segregation at the point of generation.[2] Mixing Xinidamine with

incompatible streams (e.g., strong oxidizers) can create immediate hazards, while mixing with

non-hazardous trash violates environmental compliance.[1]
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Figure 1: Decision matrix for segregating Xinidamine waste streams based on concentration

and physical state.

B. Specific Disposal Protocols
1. Bulk Solid Waste (Pure Compound)

Scenario: Expired powder, unused samples, or spill cleanup materials.[3][4]
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Protocol:

Transfer the solid material into a wide-mouth, high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag. Clearly write "Xinidamine" and check "Toxic."

Secondary Containment: Place the sealed jar into a secondary clear plastic bag to prevent

surface contamination of the outer container.

Disposal Path: Submit for pickup by EHS as RCRA-exempt hazardous chemical waste

destined for incineration.

2. Liquid Waste (Stock Solutions in DMSO/Ethanol)

Scenario: Leftover experimental stock solutions.

Protocol:

Do not evaporate solvents in the fume hood to reduce volume.

Collect in a dedicated "Organic Solvent" waste carboy (compatible with DMSO/Ethanol).

Segregation: Ensure the carboy does not contain strong oxidizers (e.g., nitric acid), as

DMSO can react violently.

Labeling: List all constituents and their percentages (e.g., "99% DMSO, <1%

Xinidamine").

3. Trace Contaminated Waste (The "Empty" Vial)

Definition: Containers holding less than 3% of their original capacity (RCRA "empty"

standard).[1]

Protocol:

Vials/Pipette Tips: Place in a designated Yellow Trace Chemotherapy container or a rigid

biohazard bin labeled "Incineration Only."
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PPE: Contaminated gloves and bench paper should be treated as trace cytotoxic waste,

not regular trash.

Part 4: Emergency Response (Spill Management)
In the event of a powder spill, the primary risk is inhalation of particulates.

Spill Response Workflow:

Evacuate & Alert: Clear the immediate area.

PPE Up: Don double nitrile gloves, N95 respirator (or P100), safety goggles, and a lab coat.

Containment: Cover the spill with a damp absorbent pad (dampened with water or ethanol)

to prevent dust generation. Do not dry sweep.

Decontamination:

Wipe the area with 10% bleach solution (sodium hypochlorite) followed by a water rinse.

Scientific Rationale: While specific inactivation data for Xinidamine is limited, oxidative

degradation (bleach) combined with physical removal is the standard for organic

antineoplastics.[1]

Disposal: Place all cleanup materials into a hazardous waste bag (Black Bin protocol).

Part 5: Regulatory Compliance & Justification
Why Incineration? Xinidamine is a stable organic molecule with a carboxylic acid moiety and

an indazole core. Standard autoclaving (steam sterilization) is insufficient to break the chemical

bonds of stable small molecules. High-temperature incineration (>1000°C) is the only validated

method to ensure complete thermal destruction of the pharmacophore, preventing

environmental bioaccumulation.[1]

Regulatory Framework (USA):

RCRA (40 CFR 261): Xinidamine is not explicitly P-listed.[1] However, under the "Generator

Knowledge" clause, researchers must classify it based on its characteristics (toxicity).[1]
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Best Practice: Follow NIOSH guidelines for antineoplastic agents, which recommend treating

investigational drugs as hazardous until toxicity data proves otherwise.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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